3-[1-(1,3-benzodioxol-5-yl)-2-nitroethyl]-1H-indole

• IUPAC Name: 3-[1-(1,3-benzodioxol-5-yl)-2-nitroethyl]-1H-indole
• InChI: InChI=1S/C17H14N2O4/c20-19(21)9-14(11-5-6-16-17(7-11)23-10-22-16)13-8-18-15-4-2-1-3-12(13)15/h1-8,14,18H,9-10H2
• InChI Key: GMHRZYJJJUFVKQ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(C[N+](=O)[O-])C3=CNC4=CC=CC=C43
• Molecular Formula: C17H14N2O4
• Molecular Weight: 310.30 g/mol

Description

The compound is a derivative of indole with a 1,3-benzodioxol-5-yl group and a nitroethyl group attached. Indole derivatives are often bioactive and are found in many pharmaceuticals. The 1,3-benzodioxol-5-yl group is a common moiety in many bioactive compounds, including synthetic cathinones.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the nitro group, which is electron-withdrawing, and the indole and 1,3-benzodioxol-5-yl groups, which are aromatic.

Physical And Chemical Properties Analysis

The physical and chemical properties would be determined by the specific functional groups present in the compound. For example, the presence of the nitro group could influence the compound’s reactivity and polarity.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. For example, some indole derivatives act on the central nervous system.

Safety and Hazards

Safety and hazards would depend on the specific properties of the compound. It’s important to handle all chemicals with appropriate safety measures, including wearing personal protective equipment and ensuring adequate ventilation.